Cas no 757978-33-9 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a heterocyclic organic compound featuring a brominated pyrrolopyridine core with a formyl functional group at the 3-position. This versatile intermediate is widely employed in pharmaceutical and agrochemical research due to its reactive aldehyde moiety, which facilitates further derivatization through condensation, nucleophilic addition, or reductive amination. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its rigid bicyclic structure contributes to improved binding affinity in medicinal chemistry applications, particularly in kinase inhibitor design. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its unique scaffold makes it valuable for developing bioactive molecules targeting various therapeutic areas.
5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde structure
757978-33-9 structure
Product Name:5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
CAS No:757978-33-9
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD09755969
CID:549534
PubChem ID:24729605
Update Time:2025-07-02

5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
    • 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXALDEHYDE, 5-BROMO-
    • 5-Bromo-3-formyl-7-azaindole
    • YLZQPOVEHGBMFG-UHFFFAOYSA-N
    • 5-Bromo-7-azaindole 3-carbaldehyde
    • PB17649
    • RP27566
    • AB0026596
    • W8297
    • ST24029344
    • 5-BROMO-7-AZAINDOLE-3-CARBOXALDEHYDE
    • 5-Bromo-1H-p
    • 5-Bromo-7-azaindole-3-carbaldehyde
    • 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
    • EN300-185716
    • 5-Bromo-1H-pyrrolo[2 pound not3-b]pyridine-3-carbaldehyde
    • J-516809
    • CS-W009115
    • Z1269152642
    • SCHEMBL1563587
    • SY097015
    • MFCD09755969
    • AKOS015919898
    • A865619
    • DS-11317
    • DTXSID60646923
    • 757978-33-9
    • 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, AldrichCPR
    • AMY7583
    • MDL： MFCD09755969
    • Inchi： 1S/C8H5BrN2O/c9-6-1-7-5(4-12)2-10-8(7)11-3-6/h1-4H,(H,10,11)
    • InChI Key： YLZQPOVEHGBMFG-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C2C(=C1)C(C=O)=CN2

Computed Properties

  • Exact Mass: 223.95900
  • Monoisotopic Mass: 223.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.83
  • Refractive Index: 1.769
  • PSA: 45.75000
  • LogP: 2.13790

5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Pricemore >>

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5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Production Method

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